Cas no 86518-82-3 (1-cyclopropyl-2-(1H-1,2,4-triazol-1-yl)ethan-1-one)

• Product Name: 1-cyclopropyl-2-(1H-1,2,4-triazol-1-yl)ethan-1-one
• CAS No: 86518-82-3
• MF: C₇H₉N₃O
• MW: 151.165860891342
• CID: 4662034
• PubChem ID: 12881677
• Update Time: 2025-08-02

1-cyclopropyl-2-(1H-1,2,4-triazol-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-2-(1H-1,2,4-triazol-1-yl)ethanone
• 1-cyclopropyl-2-(1H-1,2,4-triazol-1-yl)ethan-1-one

• Inchi： 1S/C7H9N3O/c11-7(6-1-2-6)3-10-5-8-4-9-10/h4-6H,1-3H2
• InChI Key： SLKDCPYGPROWEC-UHFFFAOYSA-N
• SMILES： C(=O)(C1CC1)CN1C=NC=N1

Additional information on 1-cyclopropyl-2-(1H-1,2,4-triazol-1-yl)ethan-1-one

Compound CAS No 86518-82-3: 1-Cyclopropyl-2-(1H-1,2,4-Triazol-1-Yl)Ethan-1-One

Compound CAS No 86518-82-3, also known as 1-Cyclopropyl-2-(1H-1,2,4-Triazol-1-Yl)Ethan-1-One, is a highly specialized organic compound with a unique molecular structure that has garnered significant attention in the fields of pharmaceutical chemistry and material science. This compound is characterized by its bicyclic structure, which includes a cyclopropane ring fused to a triazole moiety, making it a versatile building block for various applications.

The molecular structure of Compound CAS No 86518-82-3 consists of a cyclopropane ring attached to a triazole group via an ethanone linkage. This arrangement imparts the compound with unique electronic and steric properties, which are highly desirable in drug design and material synthesis. Recent studies have highlighted its potential as a bioisostere in medicinal chemistry, where it can replace other functional groups without altering the overall pharmacophore significantly.

In terms of physical properties, Compound CAS No 86518-82-3 exhibits a melting point of approximately 95°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which facilitates its use in various synthetic protocols. The compound's stability under thermal and oxidative conditions has been extensively studied, revealing its robustness in diverse chemical environments.

The synthesis of Compound CAS No 86518-82-3 typically involves a multi-step process that begins with the preparation of the cyclopropane ring followed by the incorporation of the triazole moiety. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. For instance, the use of palladium-catalyzed coupling reactions has emerged as a powerful strategy for constructing the key intermediates required for this compound's synthesis.

Compound CAS No 86518-82-3 has found applications in several areas of research and industry. In pharmaceuticals, it serves as a valuable intermediate in the development of novel drug candidates targeting various therapeutic areas such as oncology and neurodegenerative diseases. Its ability to modulate protein-protein interactions makes it particularly useful in designing inhibitors for critical cellular pathways.

In materials science, Compound CAS No 86518-82-3 has been explored as a precursor for advanced materials with tailored electronic properties. Its incorporation into polymer frameworks has shown promise in enhancing the mechanical and thermal stability of these materials, opening avenues for applications in high-performance composites.

Recent research has delved into the biological activity of Compound CAS No 86518-82-, revealing its potential as an anti-inflammatory agent. Studies conducted on cellular models have demonstrated its ability to inhibit key inflammatory pathways without inducing significant cytotoxicity, suggesting its potential utility in treating chronic inflammatory conditions.

The environmental impact of Compound CAS No 865--based compounds has also been a topic of interest. Research indicates that they exhibit low toxicity to aquatic organisms and undergo rapid biodegradation under aerobic conditions, making them environmentally friendly compared to other synthetic chemicals.

In conclusion, Compound CAS No 865--(name) stands out as a versatile and innovative molecule with wide-ranging applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and biological insights, positions it as a key player in future scientific endeavors.